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Compound of Interest

Compound Name: 3,5-Difluoroaniline

Cat. No.: B1215098

For Researchers, Scientists, and Drug Development Professionals
Introduction

3,5-Difluoroaniline is a versatile chemical intermediate widely used in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1] Its unique fluorinated structure enhances
reactivity and stability, making it a valuable component in drug discovery and development.[1]
However, 3,5-Difluoroaniline is also classified as harmful and toxic, necessitating strict
adherence to safety protocols to minimize exposure risks and ensure a safe laboratory
environment. This document provides detailed procedures for the safe handling, storage, and
emergency management of 3,5-Difluoroaniline.

Physicochemical and Hazard Data

Proper safety procedures are predicated on a thorough understanding of the substance's
properties and associated hazards.

Table 1: Physicochemical Properties of 3,5-Difluoroaniline
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Property Value Reference
CAS Number 372-39-4 [1][2][3]
Molecular Formula CeHsF2N [11[2][3]
Molecular Weight 129.11 g/mol [1112][3]

White or colorless to
Appearance amber/dark green powder, [1112]

lump, or clear liquid

Melting Point 37-41 °C (98.6-105.8 °F) [11[3][4]
Boiling Point 80-82 °C @ 20 mmHg [1][5]
Flash Point 75 °C (167 °F) - closed cup [3]
Density 1.29 g/cm3 [1][5]
Solubility Insoluble in water [4115]

Table 2: GHS Hazard Classification for 3,5-Difluoroaniline

Hazard Class Hazard Code Hazard Statement Reference

Acute Toxicity, Oral H302 Harmful if swallowed [61[71[8]

- Toxic / Harmful in
Acute Toxicity, Dermal  H311/H312 ] ] [21[6]1[7]
contact with skin

Acute Toxicity, .
) H332 Harmful if inhaled [61[71[8]
Inhalation
Skin o
) o H315 Causes skin irritation [3][6]I8]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 o [31[6][8]
Damage/Irritation irritation
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single H335 T [31[6][8]
irritation
Exposure)
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Handling Protocols

Adherence to the following protocols is mandatory to prevent exposure.

Engineering Controls

o Ventilation: Always handle 3,5-Difluoroaniline in a well-ventilated area.[6] All weighing and
transfer operations must be conducted inside a certified chemical fume hood to prevent the
inhalation of dust or vapors.[7][9]

o Safety Equipment: An eyewash station and safety shower must be readily accessible and
located close to the workstation.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Required Personal Protective Equipment
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Protection Type

Specification

Reference

Safety glasses with side-

shields conforming to EN166

Eye/Face [71[9]
or NIOSH-approved
eyeshields.
Chemical-resistant gloves
(e.g., PVC, nitrile rubber).
Hand [6][7]

Inspect gloves for integrity

before use.

Respiratory

Not required if handled within a
fume hood. For cleanup of
large spills or in case of
ventilation failure, a NIOSH-
approved N95 dust mask or P1
(EU EN 143) respirator is

necessary.

[9]

Body

Alab coat or a complete
chemical-protective suit. Wear
safety footwear or rubber

gumboots.

[6]19]

Standard Handling Procedure

o Preparation: Cordon off the work area. Ensure the fume hood is operational and the sash is

at the appropriate height. Assemble all necessary equipment and reagents.

e Don PPE: Put on all required PPE as specified in Table 3.

e Handling:

o Avoid all personal contact with the substance, including inhalation.[6]

o Carefully open the container inside the fume hood.

o Avoid generating dust during transfer.[6][7]
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o Weigh the required amount and securely close the container.

e Post-Handling:
o Clean the work area and any equipment used.
o Wash hands thoroughly with soap and water after handling is complete.[3][6]

o Do not eat, drink, or smoke in the handling area.[2][3][6]

Waste Disposal

» Dispose of contents and container to an authorized hazardous or special waste collection
point in accordance with local, state, and federal regulations.[2][6]

o Contaminated materials (gloves, absorbent pads, etc.) must be collected in a suitable,
labeled, and sealed container for hazardous waste disposal.[6][7]

Storage Procedures

Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

Storage Conditions

Table 4: Recommended Storage Conditions
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Condition

Specification

Reference

Temperature

Store in a cool, dry place.
Refrigeration at 2-8 °C is
recommended.

[1]6]1€]

Container

Keep in original, tightly closed

containers.

[2](6]e]

Atmosphere

Store in a well-ventilated area.

[3][6] Some suppliers
recommend storing under an

inert gas.[2]

Security

Store in a locked cabinet or

facility to restrict access.

[2](3][6]

Protection

Protect containers from
physical damage, light, and
heat.[2][6]

Incompatible Materials

Store 3,5-Difluoroaniline away from the following incompatible substances:

Acids[3][7]

Acid anhydrides[3][7]

Acid chlorides[3][7]

Chloroformates|[3][7]

Foodstuff containers[6]

Strong oxidizing agents[3][7]

Emergency Protocols

Immediate and appropriate action is critical in the event of an emergency.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding the eyelids apart.[3][6] Seek immediate medical attention.[3][8]

o Skin Contact: Take off immediately all contaminated clothing.[2] Wash the affected area with
plenty of soap and water for at least 15 minutes.[3][7] Seek medical attention if skin irritation
occurs or if you feel unwell.[2][6]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[3][6] If the person is not breathing, provide artificial respiration.[7] Call a POISON
CENTER or doctor immediately.[2]

 Ingestion: If swallowed, rinse mouth with water.[3][7] Do NOT induce vomiting.[6] Never give
anything by mouth to an unconscious person.[7] Call a POISON CENTER or doctor
immediately.[2]

Spill Response Protocol

Minor Spill (Small quantity in a controlled area like a fume hood)

Alert: Notify personnel in the immediate vicinity.
o Control: Ensure proper ventilation (fume hood) to capture dust/vapors.

o Absorb: Cover the spill with a non-combustible absorbent material like sand, earth, or
vermiculite.[6][10] Use dry clean-up procedures and avoid creating dust.[6]

o Collect: Carefully scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[7]

o Decontaminate: Clean the spill area thoroughly with soap and water, then wipe dry.
» Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.
Major Spill (Large quantity, outside of a fume hood, or if the situation is unknown)

o Evacuate: Immediately evacuate the area.[6]
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o Alert: Alert the site's emergency response team and the fire department, informing them of
the material and hazard.[6]

« |solate: Close doors to the affected area and prevent entry. Move upwind from the spill.[6]
» Ventilate: If safe to do so, increase ventilation to the area.

o Await Response: Only personnel trained and equipped for hazardous material cleanup
should handle the spill.[11] They must wear appropriate PPE, including a self-contained
breathing apparatus.[6][7]

Visual Workflow Diagrams

The following diagrams illustrate the key safety workflows for handling 3,5-Difluoroaniline.
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Assess Risks &
Review SDS
Don Appropriate PPE
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Prepare Work Area
(Fume Hood On, Clear Surface)
Handle Chemical Inside Hood
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3,5-Difluoroaniline.
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Click to download full resolution via product page

Await Trained
Emergency Responders

Caption: Emergency Response Protocol for a 3,5-Difluoroaniline Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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